Cas no 1107627-02-0 (1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole)

• Product Name: 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
• CAS No: 1107627-02-0
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• MDL: MFCD16995902
• CID: 2092946
• Update Time: 2024-11-03

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazole
• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzimidazole
• 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[D]IMIDAZOLE
• 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
• BWNQSQNFMZUMNV-UHFFFAOYSA-N
• NE54804
• MB19351
• AM86307
• ST24038116
• F10121
• Z2469998125
• 1-methyl-5-(4,4,5,5-tetra
• 1-methyl-5-(4,4,5,5-tetrameth

• MDL： MFCD16995902
• Inchi： 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)10-6-7-12-11(8-10)16-9-17(12)5/h6-9H,1-5H3
• InChI Key： BWNQSQNFMZUMNV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=2)N=CN3C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Topological Polar Surface Area: 36.3

Experimental Properties

• Density: 1.11
• Boiling Point: 400.8±37.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles